N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide

• IUPAC Name: N-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-fluorobenzamide
• InChI: InChI=1S/C16H14ClFN2O3S/c17-14-6-5-13(10-15(14)20-7-2-8-24(20,22)23)19-16(21)11-3-1-4-12(18)9-11/h1,3-6,9-10H,2,7-8H2,(H,19,21)
• InChI Key: ZCDFGHQNDXZUML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)F)Cl
• Molecular Formula: C16H14ClFN2O3S
• Molecular Weight: 368.8 g/mol

Description

N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide, also known as COTI-2, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and is currently being investigated for its therapeutic potential in several types of cancer.

Scientific Research Applications

Antimicrobial Properties

Research has shown that derivatives of N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide exhibit promising antimicrobial properties. For instance, Desai, Rajpara, and Joshi (2013) synthesized fluorobenzamides containing thiazole and thiazolidine, finding them effective against various Gram-positive and Gram-negative bacteria, as well as fungi (Desai, Rajpara, & Joshi, 2013). Similarly, Patel and Dhameliya (2010) demonstrated the antimicrobial efficacy of related compounds, highlighting their potential in combating microbial diseases (Patel & Dhameliya, 2010).

Anticancer Activities

The incorporation of thiazolidine and related structures in N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide derivatives has shown promising results in anticancer research. Zhang et al. (2017) synthesized 2-amino-4-phenylthiazole derivatives containing amide moiety, demonstrating significant anticancer activity against various human cancer cell lines (Zhang et al., 2017).

Synthesis and Structural Analysis

Several studies have focused on the synthesis and structural analysis of compounds related to N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide. Xu et al. (2005) explored the synthesis of novel triazole compounds containing a 2-methylidenethiazolidine ring, providing insights into the chemical structure and potential biological activities of these compounds (Xu et al., 2005). Furthermore, Shukla et al. (2014) conducted an experimental and theoretical analysis of lp⋯π intermolecular interactions in derivatives of 1,2,4-triazoles, contributing to the understanding of the molecular structure and interactions of these compounds (Shukla et al., 2014).

Potential for Treating Neurodegenerative Disorders

Research by Fookes et al. (2008) on novel oxazolidinone antibacterial agents, including derivatives of N-(4-chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-fluorobenzamide, highlighted their potential in treating neurodegenerative disorders. They identified specific compounds with high affinity for peripheral benzodiazepine receptors, which are implicated in neurodegeneration (Fookes et al., 2008).